N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
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Description
N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H13N5O2S and its molecular weight is 339.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A range of organic compounds, including N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide derivatives, have been synthesized and characterized using spectroscopic techniques like 1H NMR, 13C NMR, FT-IR, and mass spectroscopy. These compounds are of interest due to their potential antibacterial, antifungal, and anticancer properties (Senthilkumar, Umarani, & Satheesh, 2021).
Antimicrobial Activity
Several studies have reported on the antimicrobial activities of benzothiazole and pyrazole derivatives. For instance, benzothiazole incorporated thiazolidin-4-ones and azetidin-2-ones derivatives demonstrated moderate to good inhibition against a range of pathogenic bacterial and fungal strains (Gilani et al., 2016). Another study focused on the synthesis and antimicrobial screening of novel 6-fluorobenzothiazole substituted pyrazole analogues, showing potent activity against standard drugs (Raparla et al., 2013).
Anticancer Activity
The anticancer potential of benzothiazole derivatives has been a significant focus, with compounds exhibiting promising activity against various cancer cell lines. For example, synthesized benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity, indicating their potential in anticancer research (Hebishy, Salama, & Elgemeie, 2020).
Antiviral and Other Biological Activities
Research also extends to the antiviral properties and other biological activities of these compounds. Novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units have been synthesized and evaluated for their cytotoxicity and apoptotic activity, revealing potential anticancer compounds with significant activity against various cancer cell lines (Liu et al., 2019).
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5O2S/c22-14(20-16-19-11-3-1-2-4-13(11)24-16)10-8-21(9-10)15(23)12-7-17-5-6-18-12/h1-7,10H,8-9H2,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGNXAAHSKCJEGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.